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Compound of Interest

Compound Name: Bis(2,4-dinitrophenyl) disulfide

CAS No.: 2217-55-2

Cat. No.: B1582810

Get Quote

Introduction
Bis(2,4-dinitrophenyl) disulfide is an aromatic disulfide compound that holds significance as

a versatile chemical intermediate and reagent in various synthetic and analytical applications.

Its reactivity, particularly at the disulfide bond, makes it a subject of interest for researchers in

organic synthesis, materials science, and biochemistry. The presence of the electron-

withdrawing 2,4-dinitrophenyl groups significantly influences the electrophilicity of the sulfur

atoms, rendering the disulfide bond susceptible to nucleophilic attack. This guide provides an

in-depth exploration of its nomenclature, properties, synthesis, and key applications, with a

focus on the underlying chemical principles relevant to research and development

professionals.

Chemical Identity and Nomenclature
Correctly identifying a chemical compound is foundational to scientific rigor. Bis(2,4-
dinitrophenyl) disulfide is known by several names, and understanding its formal

nomenclature is crucial for unambiguous database searching and regulatory compliance.
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IUPAC Name: The systematic name assigned by the International Union of Pure and Applied

Chemistry is 1-[(2,4-dinitrophenyl)disulfanyl]-2,4-dinitrobenzene[1].

Common Synonyms: In literature and commercial catalogs, it is frequently referred to by

various synonyms, including:

2,2',4,4'-Tetranitrodiphenyl disulfide[1]

Disulfide, bis(2,4-dinitrophenyl)[1]

NSC 192[1]

Key Identifiers
For precise identification, the following identifiers are universally recognized:

Identifier Value Source

CAS Number 2217-55-2 [1]

Molecular Formula C₁₂H₆N₄O₈S₂ [1]

Molecular Weight 398.33 g/mol [2]

InChIKey
FZSBDDXXXSWEEW-

UHFFFAOYSA-N
[1]

Physicochemical and Structural Properties
The physical properties and molecular geometry of a compound dictate its behavior in different

environments and its suitability for specific applications.

Physicochemical Data
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Property Value Notes

Appearance Yellow crystalline solid
Observed under standard

conditions.[3]

Melting Point > 533 K (> 260 °C)
Indicates high thermal stability.

[3]

Purity (Typical) >80.0% (HPLC)
Commercial grades may vary.

[4]

GHS Hazard
H317: May cause an allergic

skin reaction
Warning.[1]

Molecular Structure
The three-dimensional structure of Bis(2,4-dinitrophenyl) disulfide has been elucidated,

revealing key geometric parameters that govern its reactivity. The molecule consists of two 2,4-

dinitrophenyl rings linked by a disulfide bridge.

Disulfide Bond Length: The S-S bond length is approximately 2.0458 Å, which is typical for a

single bond between two sulfur atoms[3].

Dihedral Angle: A notable feature is the significant dihedral angle of 77.00 (8)° between the

two benzene rings[3]. This twisted conformation minimizes steric hindrance between the

bulky ortho-nitro groups on opposing rings.

Planarity: Each sulfur atom is nearly coplanar with its attached benzene ring, facilitating

electronic communication between the sulfur atoms and the aromatic systems[3].

Caption: Chemical structure of Bis(2,4-dinitrophenyl) disulfide.

High-Yield Synthesis Protocol
While several synthetic routes exist, many suffer from yields below 55%. A highly efficient one-

pot synthesis has been reported, providing the target molecule with excellent purity and a yield

exceeding 90%[3]. This method is advantageous for its simplicity and effectiveness.

Principle of the Synthesis
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The synthesis involves the reaction of 1-chloro-2,4-dinitrobenzene (DNCB) with thiourea in a

polar aprotic solvent, dimethyl sulfoxide (DMSO). Thiourea acts as a sulfur transfer agent. It

initially displaces the chloride from the electron-deficient aromatic ring via nucleophilic aromatic

substitution. The intermediate subsequently reacts to form the symmetrical disulfide. DMSO is

an ideal solvent as it effectively dissolves the reactants and facilitates the substitution reaction.

Detailed Experimental Protocol
Reactant Preparation:

Prepare Solution A: Dissolve 1-chloro-2,4-dinitrobenzene (0.01 mol, e.g., 2.03 g) in 20 mL

of DMSO.

Prepare Solution B: Dissolve thiourea (0.01 mol, e.g., 0.76 g) in 20 mL of DMSO.

Reaction:

Combine Solution A and Solution B in a suitable reaction flask.

Stir the resulting mixture vigorously at 303 K (30 °C) for approximately 2 hours.

Allow the mixture to stand at the same temperature. A crystalline yellow solid will

precipitate out of the solution.

Purification and Isolation:

Filter the yellow crystals using a Büchner funnel.

Dry the collected solid.

Grind the solid into a fine powder.

Wash the powder repeatedly with water, then alcohol, and finally ether. This crucial step

removes unreacted DNCB and thiourea.

For obtaining single crystals suitable for X-ray diffraction, the washed product can be

recrystallized from acetic acid.
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Confirmation:

The final product is a pure, yellow crystalline solid with a yield of approximately 95%[3].

Reactant Preparation

Reaction

Purification

Dissolve 1-Chloro-2,4-dinitrobenzene
in 20 mL DMSO

Combine Solutions

Dissolve Thiourea
in 20 mL DMSO

Stir at 30°C for 2h

Allow solid to precipitate

Filter Crystals

Wash with H₂O, EtOH, Ether

Dry Product

Pure Bis(2,4-dinitrophenyl) disulfide
(>90% Yield)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 11 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3648327/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582810?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: High-yield, one-pot synthesis workflow.

Reactivity and Applications in Research
The primary utility of Bis(2,4-dinitrophenyl) disulfide stems from its role as a synthetic

precursor and its reactivity towards nucleophiles, particularly thiols[3].

Thiol-Disulfide Exchange: A Core Mechanism
The central feature of its chemical reactivity is the susceptibility of the disulfide bond to

cleavage by thiols (R-SH), such as the side chain of cysteine residues in proteins. This reaction

is a form of nucleophilic substitution known as thiol-disulfide exchange[5].

Mechanism:

A nucleophilic thiolate anion (R-S⁻) attacks one of the electrophilic sulfur atoms of the

disulfide bond.

This proceeds via an Sₙ2-like transition state.

The S-S bond is cleaved, forming a new, mixed disulfide (R-S-S-Ar, where Ar is the 2,4-

dinitrophenyl group).

A molecule of 2,4-dinitrothiophenolate anion is released as the leaving group.

This released 2,4-dinitrothiophenolate is a chromophoric species, meaning it absorbs light in

the visible spectrum. This property is analogous to the principle behind Ellman's Reagent (5,5'-

dithio-bis(2-nitrobenzoic acid), or DTNB), which is widely used for the quantification of free

thiols in biochemical assays[6]. The release of the colored thiophenolate allows the reaction to

be monitored spectrophotometrically.
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Caption: Mechanism of thiol-disulfide exchange.

Applications in Protein Chemistry and Drug Development
Cysteine Modification: The thiol-disulfide exchange reaction makes this class of compounds

useful for the selective chemical modification of cysteine residues in proteins. This is a

critical tool in proteomics and drug development for:

Probing the accessibility and reactivity of specific cysteine residues.

Introducing labels (e.g., fluorescent or radioactive tags) for tracking and imaging[6].

Improving the quality of protein crystals for structural studies by creating a homogenous

redox state and preventing intermolecular disulfide cross-linking[7].

Synthetic Intermediate: The compound serves as a building block for preparing other

synthetically important molecules[3]. The 2,4-dinitrophenylthio group can be introduced into a

target molecule and later cleaved or further modified, making it a useful protecting group or

functional handle in multi-step organic synthesis.

Safety and Handling
As a laboratory chemical, Bis(2,4-dinitrophenyl) disulfide requires appropriate handling to

ensure user safety.

Primary Hazard: The globally harmonized system (GHS) classifies this compound as a skin

sensitizer (Category 1)[1]. It may cause an allergic skin reaction upon contact.
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Recommended PPE: Standard personal protective equipment, including safety glasses,

chemical-resistant gloves (e.g., nitrile), and a lab coat, should be worn at all times.

Handling: Avoid inhalation of dust and direct contact with skin and eyes. Work in a well-

ventilated area or a chemical fume hood.

Conclusion
Bis(2,4-dinitrophenyl) disulfide is a well-characterized aromatic disulfide with defined

structural properties and a straightforward, high-yield synthesis. Its primary value to the

scientific community lies in the reactivity of its disulfide bond. The ability to undergo thiol-

disulfide exchange reactions makes it, and related compounds, valuable tools for modifying

and analyzing thiol-containing molecules like proteins. For researchers in biochemistry, drug

discovery, and synthetic chemistry, a thorough understanding of its properties and reaction

mechanisms is essential for leveraging its full potential in experimental design.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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